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Compound of Interest

Compound Name: N-Cyclohexylhydroxylamine

Cat. No.: B1199206

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for N-Cyclohexylhydroxylamine (CAS No. 2211-64-5). It is intended to serve as a critical
resource for laboratory personnel and those involved in the development of pharmaceuticals
and other chemical syntheses where this compound is utilized.

Chemical and Physical Properties

N-Cyclohexylhydroxylamine is a solid organic compound with the molecular formula
CeH13NO.[1][2] A summary of its key physical and chemical properties is presented below.
Understanding these properties is fundamental to its safe handling and storage.
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Property Value Reference
Molecular Formula CeH13NO [1112]
Molecular Weight 115.17 g/mol [1][3]

CAS Number 2211-64-5 [1]

EC Number 218-650-0 [1]
Appearance Solid, Powder [1][4]
Melting Point 139-140 °C (lit.) [1112]
Storage Temperature -20°C [1]

Note: For the hydrochloride salt (N-Cyclohexylhydroxylamine Hydrochloride, CAS No.
25100-12-3), the melting point is approximately 166-171 °C.[4][5]

Hazard Identification and Classification

N-Cyclohexylhydroxylamine is classified as a hazardous substance. The following table
summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage

Specific Target Organ Toxicity _
) H335: May cause respiratory
— Single Exposure 3 L
) o irritation
(Respiratory tract irritation)

Source: Aggregated GHS information provided to the ECHA C&L Inventory.[3][4]

Primary hazards associated with this compound are its potential to cause serious eye damage,
skin irritation, and harm if ingested.[3][6]
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Toxicological Summary

While specific toxicological studies on N-Cyclohexylhydroxylamine are not extensively
detailed in publicly available safety data sheets, information on the related compound,
cyclohexylamine, indicates potential for systemic toxicity.[7] Chronic exposure to
cyclohexylamine in animal studies has been linked to testicular atrophy and reduced fertility.[7]
Given the structural similarity, a cautious approach should be taken with N-
Cyclohexylhydroxylamine, assuming the potential for significant toxicity.

Cited Experimental Protocols:

Detailed experimental protocols for the toxicological data presented in the safety data sheets
are not provided in the available literature. Toxicological testing, such as for acute oral toxicity
(LD50), skin irritation, and eye damage, is typically conducted according to standardized OECD
or EPA guidelines. For instance:

o Acute Oral Toxicity: Often follows OECD Guideline 423 (Acute Oral toxicity - Acute Toxic
Class Method). This involves administering the substance to fasted animals and observing
them for a defined period for signs of toxicity and mortality.

 Skin Irritation: Typically follows OECD Guideline 404 (Acute Dermal Irritation/Corrosion). This
involves applying the substance to the shaved skin of an animal and observing for erythema
and edema.

o Eye Irritation: Often follows OECD Guideline 405 (Acute Eye Irritation/Corrosion). This
involves instilling the substance into the eye of an animal and observing for effects on the
cornea, iris, and conjunctiva.

Without access to the specific study reports, the exact methodologies for N-
Cyclohexylhydroxylamine remain unconfirmed.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling N-
Cyclohexylhydroxylamine.

Engineering Controls:
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» Handle in a well-ventilated place, preferably within a chemical fume hood.[6]
e Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[6]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch).

[8]

o Skin Protection: Handle with gloves that have been inspected prior to use.[9] Wear protective
clothing to prevent skin contact.[6]

» Respiratory Protection: If ventilation is inadequate, wear respiratory protection.[8]

Handling Procedures:

Avoid contact with skin and eyes.[6][9]

Avoid the formation of dust and aerosols.[6]

Do not eat, drink, or smoke when using this product.[6]

Wash hands thoroughly after handling.[6]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[6]

Keep the container tightly closed.[6]

Store locked up.[6]

Store apart from incompatible materials and foodstuff containers.[6]

Emergency and First Aid Procedures

Immediate action is crucial in the event of exposure.

 If Swallowed: Rinse mouth.[6] Get medical help immediately.[6] Do NOT induce vomiting.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.chemicalbook.com/msds/n-methylcyclohexylamine.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1294961994_Cyclohexylamine-CASNO-108-91-8-MSDS.pdf
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.chemicalbook.com/msds/n-methylcyclohexylamine.pdf
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.cdhfinechemical.com/images/product/msds/37_1294961994_Cyclohexylamine-CASNO-108-91-8-MSDS.pdf
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.echemi.com/produce/pr25030442738-n-cyclohexylhydroxylamine-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« If on Skin: Wash with plenty of water.[6] If skin irritation occurs, get medical help.[6] Take off
contaminated clothing and wash it before reuse.[6]

o If in Eyes: Immediately rinse with water for several minutes.[6] Remove contact lenses, if
present and easy to do.[6] Continue rinsing and get medical help.[6]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[6] Get
medical help if you feel unwell.[6]

Spill Response:
o Prevent further leakage or spillage if safe to do so.[8]
e Do not let the product enter drains.[8]

» Contain spillage and collect with non-combustible absorbent material (e.g., sand, earth,
diatomaceous earth, vermiculite) and place in a container for disposal according to local
regulations.[8]

Evacuate personnel to safe areas and ensure adequate ventilation.[8]

Visualized Workflows

To aid in the practical application of these safety measures, the following workflows have been
developed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cyclohexylhydroxylamine: Safety and Handling]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1199206#n-cyclohexylhydroxylamine-
safety-data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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